Cas no 7747-19-5 (5-(methylsulfanyl)-3-phenyl-1H-1,2,4-triazole)

• Product Name: 5-(methylsulfanyl)-3-phenyl-1H-1,2,4-triazole
• CAS No: 7747-19-5
• MF: C₉H₉N₃S
• MW: 191.252859830856
• CID: 536016
• PubChem ID: 605612
• Update Time: 2025-04-19

5-(methylsulfanyl)-3-phenyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-(methylthio)-5-phenyl-
• 3-methylsulfanyl-5-phenyl-1H-1,2,4-triazole
• AKOS001737363
• 7747-19-5
• CHEMBL225662
• Z25398987
• HKFUGORCXQUEIS-UHFFFAOYSA-N
• 1,2,4-Triazole, 5-methylthio-5-phenyl-
• HMS1375O21
• 3-(Methylsulfanyl)-5-phenyl-1H-1,2,4-triazole
• SR-01000522479-1
• 5-(methylsulfanyl)-3-phenyl-1H-1,2,4-triazole
• BDBM50569322
• Methyl 3-phenyl-1H-1,2,4-triazol-5-yl sulfide #
• DTXSID40345568
• SR-01000522479
• SCHEMBL9331958
• ChemDiv2_002441

• Inchi： 1S/C9H9N3S/c1-13-9-10-8(11-12-9)7-5-3-2-4-6-7/h2-6H,1H3,(H,10,11,12)
• InChI Key： HKFUGORCXQUEIS-UHFFFAOYSA-N
• SMILES： S(C)C1=NNC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 191.05187
• Monoisotopic Mass: 191.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 41.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles